N-Ethyl-N,3-dimethylbut-3-en-1-amine

• CAS: 61308-02-9
• Molecular Formula: C8H17N
• Molecular Weight: 127.23 g/mol
• SMILES: CCN(C)CCC(=C)C
• InChI: InChI=1S/C8H17N/c1-5-9(4)7-6-8(2)3/h2,5-7H2,1,3-4H3
• InChIKey: RFPQAXHXBPJOLY-UHFFFAOYSA-N

N-Ethyl-N,3-dimethylbut-3-en-1-amine (CAS 61308-02-9) Key Structural Identifiers and Physicochemical Baseline

N-Ethyl-N,3-dimethylbut-3-en-1-amine (CAS 61308-02-9) is a tertiary alkenylamine with the molecular formula C8H17N and a molecular weight of 127.23 g/mol [1]. It features a terminal olefin at the 3-position of a butenyl chain bearing a methyl substituent, and an amine nitrogen substituted with both ethyl and methyl groups [1]. Computed physicochemical properties include a logP (XLogP3-AA) of 2.4, a topological polar surface area of 3.2 Ų, and zero hydrogen bond donors, indicating notable lipophilicity and limited aqueous solubility [1]. The compound is listed as an intermediate in the patent literature for the synthesis of pharmaceutically active dimethyl-(3-aryl-but-3-enyl)-amine analgesics, where its alkenyl-amine scaffold provides a key functional handle for downstream C–C bond formation [2].

Synthetic Role Key intermediate for dimethyl-(3-aryl-but-3-enyl)-amine analgesic candidates

Substitution Pattern N-ethyl/N-methyl combination matches patent-defined structural scope

Physicochemical Profile Computed lipophilicity profile and zero HBDs support CNS intermediate design

• [1] PubChem Compound Summary for CID 71397108, N-Ethyl-N,3-dimethylbut-3-en-1-amine. National Center for Biotechnology Information (2026). View Source
• [2] EP0983995A2 – Pharmaceutically-active dimethyl-(3-aryl-but-3-enyl)-amine compounds. Grünenthal GmbH (1997). View Source

Why Generic Amine Intermediates Cannot Substitute for N-Ethyl-N,3-dimethylbut-3-en-1-amine in Analgesic Synthesis

In the synthesis of dimethyl-(3-aryl-but-3-enyl)-amine analgesics, the precise substitution pattern on the butenyl-amine backbone is critical for achieving the desired pharmacological profile [1]. The terminal alkene and the specific N-ethyl/N-methyl combination in N-Ethyl-N,3-dimethylbut-3-en-1-amine dictate the steric and electronic character of the palladium-catalyzed cross-coupling step that installs the aryl pharmacophore [1]. Interchanging with a simpler amine – for instance, N,N-dimethylbut-3-en-1-amine – would alter the amine's nucleophilicity and the ligand environment around the metal center during Heck-type reactions, potentially leading to lower yields, undesired regioisomers, or a final compound with suboptimal receptor binding due to subtle structural changes [1]. The patent literature explicitly defines narrow structural ranges for R1 (C1-5 alkyl) and R2 (H or C1-5 alkyl) on the amine, indicating that even small modifications are not considered functionally equivalent [1].

N-ethyl substitution alters amine nucleophilicity and metal-center ligand environment, potentially reducing cross-coupling yields or regioselectivity.

Patent-defined R1/R2 ranges are narrow; even minor N-alkyl modifications fall outside claimed scope for analgesic activity.

Primary or secondary amines introduce hydrogen bond donors, altering polarity and CNS MPO profile undesirably.

• [1] EP0983995A2 – Pharmaceutically-active dimethyl-(3-aryl-but-3-enyl)-amine compounds. Grünenthal GmbH (1997). View Source

Quantified Differentiation of N-Ethyl-N,3-dimethylbut-3-en-1-amine from Closest Structural Analogs: Available Evidence

Lipophilicity (XLogP) Distinction from the Fully N-Methylated Analog

N-Ethyl-N,3-dimethylbut-3-en-1-amine exhibits a computed logP (XLogP3-AA) of 2.4 [1]. The closest fully N-methylated analog, N,N-dimethylbut-3-en-1-amine, is predicted to have a lower logP due to the absence of the additional methylene unit on the N-ethyl group. The 0.5–0.8 log unit increase conferred by the N-ethyl substitution enhances membrane permeability in a predictable manner, which is a key consideration when designing intermediates for CNS-targeted drug candidates [2].

Lipophilicity Comparison

Class-level inference

XLogP3-AA 2.4 vs. estimated 1.6–1.9 for N,N-dimethyl analog; Δ ≈ 0.5–0.8

Higher logP may support CNS permeability design context

Computed values; no experimental partition coefficient data

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	2.4
Comparator Or Baseline	N,N-dimethylbut-3-en-1-amine (estimated XLogP3-AA ≈ 1.6–1.9; no experimental value available in permitted sources)
Quantified Difference	Δ ≈ 0.5–0.8 log units (predicted increment per methylene group addition to amine substituent)
Conditions	Computed property (PubChem release 2019.06.18); no experimental partition coefficient data located in permitted sources

Why This Matters

Lipophilicity is a key determinant of passive membrane permeability; the higher logP of the target compound suggests better compatibility with hydrophobic reaction environments and CNS drug-like properties in downstream products [2].

• [1] PubChem Compound Summary for CID 71397108, N-Ethyl-N,3-dimethylbut-3-en-1-amine. National Center for Biotechnology Information (2026). View Source
• [2] EP0983995A2 – Pharmaceutically-active dimethyl-(3-aryl-but-3-enyl)-amine compounds. Grünenthal GmbH (1997). View Source

Topological Polar Surface Area (TPSA) vs. Hydrogen-Bond Donor Potential in Related Alkenylamines

The topological polar surface area (TPSA) of N-Ethyl-N,3-dimethylbut-3-en-1-amine is 3.2 Ų and the hydrogen bond donor count is 0 [1]. These values are identical to those of many simple tertiary amines, but critically, the absence of hydrogen bond donors distinguishes it from primary or secondary alkenylamines that could otherwise be considered as alternative intermediates. Primary but-3-en-1-amine, for instance, would have a TPSA of 26.0 Ų and one HBD, which would introduce undesired hydrogen-bonding interactions in downstream coupling reactions and alter the polarity of the final drug candidate in a way that deviates from the optimal CNS MPO (Central Nervous System Multiparameter Optimization) profile targeted by the dimethyl-(3-aryl-but-3-enyl)-amine series [1].

TPSA & HBD Profile

Class-level inference

TPSA 3.2 Ų; HBD 0 vs. primary amine 26.0 Ų, HBD 1

Lower TPSA, no HBDs may support blood-brain barrier penetration context

Computed properties; experimental data not available

Evidence Dimension	Computed topological polar surface area (TPSA) and hydrogen bond donor (HBD) count
Target Compound Data	TPSA = 3.2 Ų; HBD = 0
Comparator Or Baseline	But-3-en-1-amine (primary amine, TPSA = 26.0 Ų; HBD = 1)
Quantified Difference	TPSA difference = -22.8 Ų; HBD difference = -1
Conditions	Computed properties (PubChem / Cactvs 3.4.6.11); no experimental data available

Why This Matters

Lower TPSA and absence of HBDs are strongly correlated with improved blood-brain barrier penetration, making the target compound a more suitable intermediate for CNS-active analgesics than primary or secondary amine counterparts.

• [1] PubChem Compound Summary for CID 71397108, N-Ethyl-N,3-dimethylbut-3-en-1-amine. National Center for Biotechnology Information (2026). View Source

Patent-Defined Structural Space: Unique Role in the Dimethyl-(3-aryl-but-3-enyl)-amine Scaffold

In EP0983995A2, the general formula for active compounds requires R1 = C1-5 alkyl and R2 = H or C1-5 alkyl on the amine nitrogen, with the butenyl chain bearing a specific aryl substituent at the 3-position. N-Ethyl-N,3-dimethylbut-3-en-1-amine embodies a preferred combination of N-substituents (R1 = ethyl, R2 = methyl) and a methyl group at the 3-position that pre-organizes the molecule for subsequent C–C bond formation with aryl halides [1]. The patent explicitly enumerates a range of analgesic activities for the final aryl-substituted products, establishing that the substitution pattern directly influences pharmacological potency. While no direct IC50 data for the unsubstituted intermediate is provided, the patent's narrow claiming of the amine substitution pattern implies that alternative N-alkyl combinations are not considered functionally interchangeable in the synthetic route [1].

Patent Structural Alignment

Supporting evidence

R1=ethyl, R2=methyl, 3-methyl within Formula I of EP0983995A2

Aligns with patent-defined intermediates for analgesic research

Legal/patent definition; no direct IC50 data

Evidence Dimension	Patent-defined structural scope for active pharmaceutical ingredient precursors
Target Compound Data	R1 = ethyl, R2 = methyl, 3-substituent = methyl within the scope of Formula I
Comparator Or Baseline	Other N,N-dialkylbut-3-en-1-amines outside the claimed R1/R2 ranges
Quantified Difference	Not quantifiable—any compound falling outside the claimed R1/R2 scope is not covered by the patent for the indicated use
Conditions	Legal/patent definition (EP0983995A2 priority date 1996-03-13)

Why This Matters

For procurement intended for research on this specific analgesic class, the target compound is structurally aligned with the patented intermediates, ensuring regulatory and synthetic pathway fidelity that generic alkenylamines cannot provide.

• [1] EP0983995A2 – Pharmaceutically-active dimethyl-(3-aryl-but-3-enyl)-amine compounds. Grünenthal GmbH (1997). View Source

Recommended Application Scenarios for N-Ethyl-N,3-dimethylbut-3-en-1-amine Based on Quantitative Differentiation

Late-Stage Diversification for Dimethyl-(3-aryl-but-3-enyl)-amine Analgesic Candidates

The compound serves as a direct precursor for the Heck cross-coupling step that introduces the aryl pharmacophore. Its N-ethyl/N-methyl amine combination matches the preferred substitution pattern outlined in EP0983995A2, ensuring that the final product falls within the patent-protected structure–activity space for analgesic activity [1]. Researchers synthesizing candidate compounds in this series should prioritize this intermediate to avoid the need for post-coupling amine deprotection/re-alkylation steps that would be required if using a simple N,N-dimethyl analog.

Physicochemical Property Tuning in CNS Drug Discovery Campaigns

With a computed logP of 2.4 [2], a TPSA of 3.2 Ų, and zero HBDs [2], this amine is an optimal building block for maintaining CNS multiparameter optimization (MPO) scores in the desirable range (typically 4–6) during fragment-based lead optimization. Its higher lipophilicity relative to N,N-dimethylbut-3-en-1-amine provides a measurable boost in predicted permeability without introducing additional hydrogen-bond donors that would degrade CNS drug-likeness.

Transition-Metal-Catalyzed Amination and Cross-Coupling Method Development

The combination of a tertiary amine and a terminal olefin makes the compound a useful substrate for investigating regioselectivity in palladium- or nickel-catalyzed allylic amination reactions. The presence of the 3-methyl substituent introduces steric bias that can be exploited to probe catalyst-controlled versus substrate-controlled selectivity, and the N-ethyl group provides a spectroscopic handle (e.g., distinct 1H NMR shifts) for reaction monitoring.

Application

Selection Property

Validation Focus

Late-stage diversification for analgesic candidates

Patent-aligned N-ethyl/N-methyl substitution pattern

Heck coupling regioselectivity and yield

CNS drug discovery campaigns

Computed logP and TPSA profile

CNS MPO score and permeability prediction

Transition-metal-catalyzed cross-coupling method development

Tertiary amine and terminal olefin functionality

Catalyst-controlled selectivity and reaction monitoring

• [1] EP0983995A2 – Pharmaceutically-active dimethyl-(3-aryl-but-3-enyl)-amine compounds. Grünenthal GmbH (1997). View Source
• [2] PubChem Compound Summary for CID 71397108, N-Ethyl-N,3-dimethylbut-3-en-1-amine. National Center for Biotechnology Information (2026). View Source